Cas no 866474-36-4 (5,6,7,8-tetrahydro-4-(trifluoromethyl)-3(2H)-Cinnolinone)

• Product Name: 5,6,7,8-tetrahydro-4-(trifluoromethyl)-3(2H)-Cinnolinone
• CAS No: 866474-36-4
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• MDL: MFCD08447541
• CID: 1119648
• PubChem ID: 12170155
• Update Time: 2025-04-20

5,6,7,8-tetrahydro-4-(trifluoromethyl)-3(2H)-Cinnolinone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-4-(trifluoromethyl)-3(2H)-Cinnolinone
• 4-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROCINNOLIN-3-OL
• 866474-36-4
• AKOS015996160
• 3-Hydroxy-5,6-tetramethylene-4-(trifluoromethyl)pyridazine
• 4-(trifluoromethyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one
• 4-(Trifluoromethyl)-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• SCHEMBL26510319

• MDL： MFCD08447541
• Inchi： 1S/C9H9F3N2O/c10-9(11,12)7-5-3-1-2-4-6(5)13-14-8(7)15/h1-4H2,(H,14,15)
• InChI Key： UFZZAYNROLIDEM-UHFFFAOYSA-N
• SMILES： FC(C1C(NN=C2CCCCC2=1)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų